Cas no 5159-60-4 (6-cyanonaphthalene-2-carboxylic acid)

6-cyanonaphthalene-2-carboxylic acid Properties

Names and Identifiers

• 6-Cyano-2-naphthoic acid
• 6-cyanonaphthalene-2-carboxylic acid
• 5159-60-4
• EN300-119561
• 6-Cyano-2-naphthoicacid
• CS-0308419
• F88006
• 2-Naphthalenecarboxylic acid, 6-cyano-
• 6-Cyano-naphthalene-2-carboxylic acid
• DTXSID10498075
• OZXBANYHKBTOIN-UHFFFAOYSA-N
• SCHEMBL3561878
• AKOS022186352
• Z1262511485
• +Expand

• InChIKey： OZXBANYHKBTOIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H7NO2/c13-7-8-1-2-10-6-11(12(14)15)4-3-9(10)5-8/h1-6H,(H,14,15)
• SMILES： OC(=O)C1=CC=C2C=C(C=CC2=C1)C#N

Computed Properties

• Exact Mass: 197.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 197.047678466g/mol
• Heavy Atom Count: 15
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09